2-{[2-(2,4-dimethylphenyl)-4-quinolinyl]carbonyl}-N-ethylhydrazinecarbothioamide

• IUPAC Name: 1-[[2-(2,4-dimethylphenyl)quinoline-4-carbonyl]amino]-3-ethylthiourea
• InChI: InChI=1S/C21H22N4OS/c1-4-22-21(27)25-24-20(26)17-12-19(15-10-9-13(2)11-14(15)3)23-18-8-6-5-7-16(17)18/h5-12H,4H2,1-3H3,(H,24,26)(H2,22,25,27)
• InChI Key: COYFUAHKIJZPFN-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=S)NNC(=O)C1=CC(=NC2=CC=CC=C21)C3=C(C=C(C=C3)C)C
• Molecular Formula: C21H22N4OS
• Molecular Weight: 378.5 g/mol

Description

2-{[2-(2,4-dimethylphenyl)-4-quinolinyl]carbonyl}-N-ethylhydrazinecarbothioamide, also known as EDDQ, is a synthetic compound that has been extensively studied for its potential use in scientific research. EDDQ belongs to the class of quinoline-based compounds and has been shown to exhibit promising biological activities.

Mechanism of Action

The mechanism of action of 2-{[2-(2,4-dimethylphenyl)-4-quinolinyl]carbonyl}-N-ethylhydrazinecarbothioamide involves its ability to bind to the active site of acetylcholinesterase and butyrylcholinesterase, thereby inhibiting their activity. This results in an increase in the levels of acetylcholine in the brain, which can enhance cognitive function.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects. In addition to its ability to inhibit cholinesterase activity, this compound has also been shown to exhibit antioxidant and anti-inflammatory properties. These properties may have potential therapeutic benefits in the treatment of various diseases such as cancer, cardiovascular disease, and diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[2-(2,4-dimethylphenyl)-4-quinolinyl]carbonyl}-N-ethylhydrazinecarbothioamide is its ability to selectively inhibit cholinesterase activity. This makes it a useful tool for studying the role of acetylcholine in cognitive function. However, this compound has certain limitations, such as its toxicity and instability in solution. These factors need to be taken into consideration when designing experiments using this compound.

Future Directions

There are several future directions for research on 2-{[2-(2,4-dimethylphenyl)-4-quinolinyl]carbonyl}-N-ethylhydrazinecarbothioamide. One area of interest is the development of novel derivatives of this compound with improved pharmacokinetic properties and reduced toxicity. Another area of interest is the investigation of the potential therapeutic benefits of this compound in the treatment of various diseases such as Alzheimer's disease, cancer, and diabetes.
Conclusion
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential use in scientific research. Its ability to selectively inhibit cholinesterase activity makes it a useful tool for studying the role of acetylcholine in cognitive function. Further research is needed to fully understand the potential therapeutic benefits of this compound in the treatment of various diseases.

Scientific Research Applications

2-{[2-(2,4-dimethylphenyl)-4-quinolinyl]carbonyl}-N-ethylhydrazinecarbothioamide has been studied for its potential use in various scientific research applications. One of the main areas of interest is its ability to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase. These enzymes are involved in the breakdown of acetylcholine, a neurotransmitter that plays a crucial role in cognitive function. Inhibition of these enzymes can lead to an increase in the levels of acetylcholine, which may have therapeutic benefits in the treatment of neurodegenerative disorders such as Alzheimer's disease.